Cas no 2034241-22-8 (3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione)

3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione is a heterocyclic compound featuring a quinoxaline moiety linked to a piperidine ring, further functionalized with an oxazolidine-2,4-dione group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The quinoxaline core offers electron-rich aromaticity, while the oxazolidine-2,4-dione group may contribute to hydrogen bonding or metal coordination, enhancing binding affinity in target interactions. Its modular design allows for further derivatization, making it valuable for structure-activity relationship studies. The compound’s stability and synthetic accessibility further support its use in pharmaceutical research, particularly in exploring enzyme inhibitors or receptor modulators.
3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione structure
2034241-22-8 structure
Product Name:3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
CAS No:2034241-22-8
MF:C17H16N4O4
MW:340.333343505859
CID:6278034
PubChem ID:92081557
Update Time:2025-05-20

3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2034241-22-8
    • 3-(1-(quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
    • F6474-1270
    • 3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
    • AKOS026689251
    • CHEMBL4889506
    • 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
    • Inchi: 1S/C17H16N4O4/c22-15-10-25-17(24)21(15)12-3-7-20(8-4-12)16(23)11-1-2-13-14(9-11)19-6-5-18-13/h1-2,5-6,9,12H,3-4,7-8,10H2
    • InChI Key: GBNZNWTUSVHPGT-UHFFFAOYSA-N
    • SMILES: O1CC(N(C1=O)C1CCN(C(C2C=CC3C(C=2)=NC=CN=3)=O)CC1)=O

Computed Properties

  • Exact Mass: 340.11715500g/mol
  • Monoisotopic Mass: 340.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 92.7Ų

3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6474-1270-2μmol
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F6474-1270-5μmol
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F6474-1270-1mg
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F6474-1270-2mg
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F6474-1270-3mg
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F6474-1270-4mg
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F6474-1270-5mg
3-[1-(quinoxaline-6-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
2034241-22-8 90%+
5mg
$69.0 2023-05-17

Additional information on 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione

3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 2034241-22-8, known as 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of oxazolidine-2,4-dione, a class of heterocyclic compounds known for their versatile applications in drug design. The integration of a quinoxaline moiety further enhances its potential as a bioactive agent.

Quinoxaline is a heterocyclic aromatic compound with a bicyclic structure, which is often exploited in drug discovery due to its ability to interact with various biological targets. In this compound, the quinoxaline ring is connected to a piperidine group via a carbonyl linkage. Piperidine, a six-membered saturated ring with one nitrogen atom, contributes to the molecule's flexibility and ability to form hydrogen bonds. The combination of these structural elements creates a molecule with unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of oxazolidine-2,4-dione derivatives as inhibitors of certain enzymes and proteins involved in disease pathways. For instance, research has shown that these compounds can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. By inhibiting HDACs, these molecules may offer therapeutic benefits in conditions such as cancer and neurodegenerative diseases.

The synthesis of 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione involves a multi-step process that typically includes the coupling of quinoxaline derivatives with piperidine intermediates under specific reaction conditions. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for potential large-scale production.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For example, it has shown selective inhibition against certain kinases and receptors that are implicated in inflammatory diseases and cancer. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related applications.

Moreover, the quinoxaline moiety within this compound contributes significantly to its photostability and fluorescence properties. These characteristics make it a valuable tool in imaging techniques and diagnostic applications. Recent advancements in fluorescence-based assays have further underscored the importance of such molecules in biomedical research.

From an environmental perspective, the development of greener synthetic methods for this compound is an area of active investigation. Researchers are exploring catalytic systems and sustainable reagents to minimize waste and reduce the ecological footprint associated with its production.

In conclusion, 3-(1-(Quinoxaline-6-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural features, combined with its biological activity and potential for further optimization, position it as a promising candidate for future therapeutic interventions. As research continues to unravel its full potential, this compound will undoubtedly play a pivotal role in advancing both medicinal chemistry and drug discovery.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen